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Compound of Interest

Compound Name: Solvent Orange 60

Cat. No.: B3432604

For researchers, scientists, and drug development professionals, sourcing high-purity reagents
is a critical first step in ensuring experimental reproducibility and success. This in-depth
technical guide provides a comprehensive overview of research-grade Solvent Orange 60, a
fluorescent dye with applications in materials science and potential for broader research use.
This document details commercial suppliers, key technical data, safety protocols, and a
procedural workflow for procurement and application.

Introduction to Solvent Orange 60

Solvent Orange 60 (CAS numbers 61969-47-9 and 6925-69-5) is a perinone-type dye known
for its vibrant yellowish-orange fluorescence.[1][2] Primarily utilized in the plastics and textile
industries for its excellent thermal stability and lightfastness, its fluorescent properties also
make it a compound of interest for research applications.[3][4] While its use in biological
research is not extensively documented, its classification as a fluorescent dye by some
suppliers suggests potential applications in areas such as tracer studies or as a fluorescent
probe in specific chemical environments.[5] This guide aims to provide researchers with the
necessary information to procure and utilize research-grade Solvent Orange 60 effectively and
safely.

Commercial Suppliers of Research-Grade Solvent
Orange 60
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A number of chemical suppliers offer Solvent Orange 60, with some explicitly marketing it for
research purposes. When selecting a supplier, it is crucial to obtain a Certificate of Analysis
(CoA) to verify the purity and specifications of the lot.

Table 1: Prominent Commercial Suppliers of Solvent Orange 60
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Noted

Supplier Website . Lo
Offerings/Specialties

Lists Solvent Orange 60 as a
MedChemExpress --INVALID-LINK-- fluorescent dye for research

use only.

Provides a platform with
ChemicalBook --INVALID-LINK-- multiple suppliers and basic

chemical properties.

Supplies a range of chemicals

for research and development,
AK Scientific, Inc. --INVALID-LINK-- ) )

including a safety data sheet

for Solvent Orange 60.

) ) Offers "Transparent Orange
Hangzhou Epsilon Chemical

--INVALID-LINK-- 3G" with specified solubility
Co.,L.td
data.
Provides technical data on
Origo Chemical --INVALID-LINK-- heat resistance and light

fastness in various plastics.

Specifies a purity of 299% and

Jinan Ogilvy Chemical Co., ) o
--INVALID-LINK-- provides application

Ltd. ] ) ]
information for resins.

Details solubility in various
) organic solvents and
Xcolor Pigment --INVALID-LINK--
recommended dosages for

plastic coloring.

Lists counter products and
Alan Chemical Industries LTD --INVALID-LINK-- applications in various

polymers.

) ) Specializes in pigments and
Chroma Specialty Chemicals --INVALID-LINK-- _ _
dyes with global warehousing.
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Technical Data and Specifications

The following tables summarize the key quantitative data for Solvent Orange 60, compiled
from various supplier and database sources. Researchers should always refer to the lot-
specific CoA for the most accurate information.

Table 2: General Properties of Solvent Orange 60

Property Value Source(s)

Chemical Name 12H-Phthaloperin-12-one

Synonyms C.l. Solvent Orange 60,
Transparent Orange 3G

CAS Number 61969-47-9, 6925-69-5

Molecular Formula C1sH10N20

Molecular Weight 270.28 g/mol

Appearance Orange Powder

Melting Point ~230 °C

Heat Resistance Up to 300 °C

Light Fastness Grade 7-8 (on a scale of 1-8)

Table 3: Solubility of Solvent Orange 60
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Solvent Solubility (g/L at 20°C) Source(s)
Water Insoluble

Acetone 2

Butyl Acetate 2.5

Methylbenzene (Toluene) 5

Dichloromethane 10

Ethyl Alcohol (Ethanol)

0.8 (slightly soluble)

Chloroform Slightly soluble
Benzene Slightly soluble
Xylene Slightly soluble

Experimental Protocols and Methodologies

While specific, peer-reviewed experimental protocols for the use of Solvent Orange 60 in a

biological research context are not widely published, its properties as a fluorescent dye suggest

potential avenues for investigation. The following sections provide general methodologies that

can be adapted by researchers.

General Workflow for Procurement and Use of
Research-Grade Dyes

The following diagram outlines a typical workflow for sourcing and utilizing a research-grade

chemical like Solvent Orange 60.
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Figure 1: General workflow for procuring and using research-grade Solvent Orange 60.

Preparation of a Stock Solution
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Due to its poor solubility in water, stock solutions of Solvent Orange 60 should be prepared in
a suitable organic solvent.

Methodology:

o Consult the supplier's data sheet or the solubility table (Table 3) to select an appropriate
solvent (e.g., Dichloromethane, Toluene, or Acetone).

o Accurately weigh a small amount of Solvent Orange 60 powder in a fume hood, using
appropriate personal protective equipment (PPE) as outlined in the Safety Data Sheet
(SDS).

e In a chemical-resistant vial, dissolve the powder in the chosen solvent to a desired high
concentration (e.g., 1-10 mg/mL).

» Use sonication or gentle vortexing to ensure complete dissolution.

o Store the stock solution in a tightly sealed, light-protected container at the recommended
temperature.

Potential Research Application: Fluorescent Tracer

Given its fluorescence and insolubility in water, Solvent Orange 60 could potentially be used
as a tracer in non-aqueous systems or for labeling hydrophobic components.

General Protocol Outline:
e System Preparation: Prepare the non-aqueous liquid or material to be studied.

e Tracer Introduction: Introduce a known concentration of the Solvent Orange 60 stock
solution into the system.

e Mixing/Incubation: Ensure thorough mixing or allow for an appropriate incubation period for
the dye to distribute or label the target components.

o Fluorescence Detection: Use a fluorometer or fluorescence microscope with appropriate
excitation and emission filters to detect the signal from Solvent Orange 60. The optimal
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excitation and emission wavelengths would need to be determined experimentally, but are
expected to be in the blue-green for excitation and orange-red for emission.

o Data Analysis: Quantify the fluorescence intensity to determine the concentration or
distribution of the dye.

The Principle of Fluorescence

The utility of Solvent Orange 60 as a fluorescent dye is based on its ability to absorb light at a
specific wavelength and then emit light at a longer wavelength. This principle is fundamental to
its application in any fluorescence-based assay.
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Figure 2: Jablonski diagram illustrating the basic principle of fluorescence.

Safety and Handling
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Solvent Orange 60 requires careful handling in a laboratory setting. It is important to consult
the Safety Data Sheet (SDS) provided by the supplier before use.

Key Safety Precautions:
e Personal Protective Equipment (PPE): Wear safety goggles, gloves, and a lab coat.
» Ventilation: Handle the powder in a chemical fume hood to avoid inhalation of dust.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances and
sources of ignition. Keep the container tightly closed.

o First Aid: In case of eye or skin contact, flush with plenty of water for at least 15 minutes. If
inhaled, move to fresh air. If ingested, rinse mouth with water. Seek medical attention if
irritation persists.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

It is also important to note that Solvent Orange 60 has been identified as a potent contact
sensitizer in some individuals, particularly in the context of its use in plastics for items like
eyeglass frames. Researchers with known skin sensitivities should exercise extra caution.

Conclusion

Solvent Orange 60 is a readily available fluorescent dye with well-characterized properties for
applications in materials science. While its use in biological research is not yet established, its
strong fluorescence and hydrophobicity present opportunities for novel applications in non-
aqueous systems. By carefully selecting a reputable supplier, verifying product purity, and
adhering to safety guidelines, researchers can effectively incorporate this compound into their
studies. The general protocols and data provided in this guide serve as a starting point for
developing specific experimental procedures tailored to the unique needs of a research project.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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